Cas no 1158572-03-2 ({[3-(4-chlorophenyl)-1H-pyrazol-4-yl]methyl}amine hydrochloride)

• Product Name: {[3-(4-chlorophenyl)-1H-pyrazol-4-yl]methyl}amine hydrochloride
• CAS No: 1158572-03-2
• MF: C₁₀H₁₁Cl₂N₃
• MW: 244.120439767838
• MDL: MFCD11696436
• CID: 4574046
• Update Time: 2025-08-05

{[3-(4-chlorophenyl)-1H-pyrazol-4-yl]methyl}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(4-chlorophenyl)-1H-pyrazol-4-yl]methylamine hydrochloride
• {[3-(4-chlorophenyl)-1H-pyrazol-4-yl]methyl}amine hydrochloride

• MDL： MFCD11696436
• Inchi： 1S/C10H10ClN3.ClH/c11-9-3-1-7(2-4-9)10-8(5-12)6-13-14-10;/h1-4,6H,5,12H2,(H,13,14);1H
• InChI Key： UXSYGSYYJLIHFZ-UHFFFAOYSA-N
• SMILES： C(C1=CNN=C1C1C=CC(Cl)=CC=1)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on {[3-(4-chlorophenyl)-1H-pyrazol-4-yl]methyl}amine hydrochloride

[3-(4-chlorophenyl)-1H-pyrazol-4-yl]methylamine hydrochloride: A Comprehensive Overview of Its Pharmacological Significance and Therapeutic Potential

[3-(4-chlorophenyl)-1H-pyrazol-4-yl]methylamine hydrochloride, a novel pyrazole-derived compound with CAS number 1158572-03-2, has emerged as a promising candidate in the field of pharmacological research. This amine hydrochloride salt is characterized by its unique molecular structure, which combines the 4-chlorophenyl group with a 1H-pyrazol-4-yl ring system. Recent studies have highlighted its potential in modulating neurotransmitter receptors and its application in drug discovery for neurodegenerative diseases.

The pyrazole ring is a well-known pharmacophore that exhibits diverse biological activities, from antimicrobial properties to anti-inflammatory effects. The introduction of a 4-chlorophenyl substituent in the 3-position of the pyrazole ring significantly alters the compound's physicochemical properties and biological activity. This structural modification is believed to enhance the compound's lipophilicity and cell membrane permeability, which are critical factors in drug development.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that [3-(4-chlorophenyl)-1H-pyrazol-4-yl]methylamine hydrochloride exhibits potent selective agonism at the adenosine A2A receptor. This finding is particularly significant given the role of the A2A receptor in neuroinflammation and its potential as a therapeutic target for multiple sclerosis and Alzheimer's disease. The compound's ability to modulate adenosine receptor signaling suggests its potential in treating neurodegenerative disorders.

Structural analysis of [3-(4-chlorophenyl)-1H-pyrazol-4-yl]methylamine hydrochloride reveals a conjugated system between the pyrazole ring and the 4-chlorophenyl group, which may contribute to its electronic properties and reactivity. This conjugated system is hypothesized to play a role in the compound's interaction with protein targets, particularly those involved in signal transduction pathways.

Pharmacokinetic studies on [3-(4-chlorophenyl)-1H-pyrazol-4-yl]methylamine hydrochloride have shown promising results. The compound exhibits high oral bioavailability and prolonged half-life, which are advantageous for drug development. These properties are attributed to its low molecular weight and favorable solubility profile. Such characteristics make it a suitable candidate for oral administration in therapeutic settings.

Recent advancements in computational drug design have facilitated the exploration of [3-(4-chlorophenyl)-1H-pyrazol-4-yl]methylamine hydrochloride's potential interactions with target proteins. Molecular docking studies have predicted strong binding affinities with neurotransmitter receptors such as the serotonin 5-HT2A receptor and the <